1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane

• IUPAC Name: 1,1,2,2,3,3,4,4-octafluoro-1-(1,1,1,2,3,3,3-heptafluoropropan-2-yloxy)-6-iodohexane
• InChI: InChI=1S/C9H4F15IO/c10-3(11,1-2-25)4(12,13)5(14,15)9(23,24)26-6(16,7(17,18)19)8(20,21)22/h1-2H2
• InChI Key: PFUMSKSNQXXFNY-UHFFFAOYSA-N
• Canonical SMILES: C(CI)C(C(C(C(OC(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C9H4F15IO
• DSSTOX Substance ID: DTXSID90605583
• Molecular Weight: 540.01 g/mol
• CAS RN: 25080-24-4

Description

1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane is a useful research compound. Its molecular formula is C9H4F15IO and its molecular weight is 540.01 g/mol. The purity is usually 95%.
The exact mass of the compound 1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality 1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

1,1,2,2,3,3,4,4-Octafluoro-1-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]-6-iodohexane is involved in a variety of chemical reactions and synthesis processes. For instance, the addition of iodotrifluoromethane, 1-iodoperfluoropropane, and similar compounds to alkylethynyl- and alkylalkoxyethynylsilanes yields various fluorinated silanes, showcasing the compound's role in synthesizing fluorosilanes through reactions with aqueous HF solution (Voronkov, Yarosh, & Il'icheva, 1982). Additionally, reactions involving perfluoroalkyl iodides with bromine under photochemical conditions demonstrate the compound's utility in generating corresponding bromides, highlighting its significance in the preparation of perfluoroalkyl bromides with diverse substituents (Huang, 1984).

Applications in Material Science

The compound's derivatives have been explored for their potential applications in material science, such as in the development of fluorinated liquid crystals. These materials exhibit unique mesomorphic, thermodynamic, electro-optic, and dielectric properties, making them valuable for various technological applications, including displays and sensors (Czerwiec et al., 2010).

Novel Syntheses and Molecular Interactions

Research has also focused on the synthesis of novel fluorinated compounds, such as perfluorinated corrole and its derivatives. These compounds have shown excellent reactivity and stability in catalytic oxidation processes, suggesting their utility in synthetic chemistry and potentially in industrial applications (Liu et al., 2003). Furthermore, the study of hexafluoroisopropanol (HFIP) as a solvent reveals that it can enhance the oxidative strength of hypervalent iodine reagents, indicating the importance of fluorinated solvents in modifying the reactivity and selectivity of chemical reactions (Colomer et al., 2016).